Cas no 25238-18-0 (Benzenesulfonic acid,3-nitro-, 4-(1,1-dimethylethyl)phenyl ester)

• Product name: Benzenesulfonic acid,3-nitro-, 4-(1,1-dimethylethyl)phenyl ester
• CAS No: 25238-18-0
• MF: C₁₆H₁₇NO₅S
• MW: 335.37488
• CID: 271044
• PubChem ID: 286931

Benzenesulfonic acid,3-nitro-, 4-(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-nitro-, 4-(1,1-dimethylethyl)phenyl ester
• 4-tert-butylphenyl 3-nitrobenzenesulfonate
• AC1L66AI
• AC1Q6XYV
• AG-J-75165
• AR-1G4726
• CTK4F5279
• NSC146154
• p-tert.Butylphenyl-m-nitrobenzolsulfonat
• NSC-146154
• 25238-18-0
• DTXSID50301751

• Inchi： InChI=1S/C16H17NO5S/c1-16(2,3)12-7-9-14(10-8-12)22-23(20,21)15-6-4-5-13(11-15)17(18)19/h4-11H,1-3H3
• InChI Key： MZBRRMFLDUVAGD-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC=C(S(OC2C=CC(C(C)(C)C)=CC=2)(=O)=O)C=1)[O-]

Computed Properties

• Exact Mass: 335.08281
• Monoisotopic Mass: 335.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.281
• Boiling Point: 473.7°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.575
• PSA: 86.51